molecular formula C12H12IN3O B8672270 N-(3-iodophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

N-(3-iodophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

Cat. No.: B8672270
M. Wt: 341.15 g/mol
InChI Key: IACSSAUANQLCHR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3-iodophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H12IN3O and its molecular weight is 341.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H12IN3O

Molecular Weight

341.15 g/mol

IUPAC Name

N-(3-iodophenyl)-2,5-dimethylpyrazole-3-carboxamide

InChI

InChI=1S/C12H12IN3O/c1-8-6-11(16(2)15-8)12(17)14-10-5-3-4-9(13)7-10/h3-7H,1-2H3,(H,14,17)

InChI Key

IACSSAUANQLCHR-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1)C(=O)NC2=CC(=CC=C2)I)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-iodoaniline (131 mg, 0.60 mmol) in 1.5 ml pyridine at room temperature was added over 2 minutes a solution of 1,3-dimethylpyrazole-5-carbonyl chloride (79 mg, 0.50 mmol) in 0.3 ml 1,2-dichloroethane. The reaction was stirred at room temperature for 30 minutes, quenched into a NaHCO3 solution, and extracted into EtOAc. The EtOAc solution was washed with NaHCO3 solution, brine, dried with anhydrous Na2SO4 and rotary evaporated. The resultant gummy solid was recrystallized from hexane/EtOAc to give the title compound as solid white needles (135 mg, 80%).
Quantity
131 mg
Type
reactant
Reaction Step One
Quantity
79 mg
Type
reactant
Reaction Step One
Quantity
1.5 mL
Type
solvent
Reaction Step One
Quantity
0.3 mL
Type
solvent
Reaction Step One

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